Cas no 2138537-76-3 (2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid
• CAS No: 2138537-76-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6326343
• PubChem ID: 165717812
• Update Time: 2025-05-21

2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid
• 2138537-76-3
• EN300-1139012

• Inchi： 1S/C10H12F2N2O2/c1-14-8(10(11,12)9(15)16)6-4-2-3-5-7(6)13-14/h2-5H2,1H3,(H,15,16)
• InChI Key： AIUPGFMFIDYRRL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=C2C(CCCC2)=NN1C)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid

Introduction to 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid (CAS No. 2138537-76-3) and Its Emerging Applications in Chemical Biology

2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid, identified by the CAS number 2138537-76-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The presence of both difluoro and tetrahydro-2H-indazol moieties in its molecular framework imparts distinct chemical properties that make it a promising candidate for various biological and pharmaceutical applications. This compound belongs to a class of heterocyclic derivatives that have been extensively studied for their potential therapeutic effects.

The difluoro substitution at the alpha-carbon of the acetic acid moiety enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This modification is particularly valuable in medicinal chemistry as it can improve binding affinity to biological targets while minimizing off-target effects. The tetrahydro-2H-indazol ring, on the other hand, is known for its role in modulating various biological pathways, including those involved in neurotransmitter signaling and inflammation.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate neurotransmitter systems. The indazol scaffold has been particularly attractive due to its ability to interact with multiple receptor subtypes. Specifically, derivatives of tetrahydro-2H-indazol have shown promise in preclinical studies as potential treatments for neurological disorders such as depression and anxiety. The combination of these structural elements in CAS No. 2138537-76-3 suggests that it may exhibit unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a tool for investigating the mechanisms underlying various neurological conditions. The methyl group at the 2-position of the indazol ring further fine-tunes the electronic properties of the molecule, influencing its interactions with biological targets. This level of structural complexity makes 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern organic synthesis techniques.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions between this compound and its potential biological targets. These studies have revealed that CAS No. 2138537-76-3 may interact with proteins involved in neurotransmitter transport and signaling pathways. Such insights are crucial for designing structure-based drugs with enhanced specificity and efficacy.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits favorable solubility and bioavailability characteristics, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its stability under various physiological conditions enhances its potential as a viable drug candidate.

In conclusion,CAS No. 2138537-76-3, or 2,2-difluoro-2-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid, represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties position it as a valuable tool for both academic research and drug discovery efforts aimed at addressing neurological disorders and other diseases.